3-methoxy-N-(4-(3-oxo-4-propyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)thiazol-2-yl)benzamide

• IUPAC Name: 3-methoxy-N-[4-(3-oxo-4-propyl-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C22H21N3O4S/c1-3-9-25-18-11-14(7-8-19(18)29-12-20(25)26)17-13-30-22(23-17)24-21(27)15-5-4-6-16(10-15)28-2/h4-8,10-11,13H,3,9,12H2,1-2H3,(H,23,24,27)
• InChI Key: NYPQEZGOWOSRNA-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)COC2=C1C=C(C=C2)C3=CSC(=N3)NC(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C22H21N3O4S
• Molecular Weight: 423.5 g/mol

Description

3-methoxy-N-(4-(3-oxo-4-propyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C22H21N3O4S and its molecular weight is 423.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Novel compounds have been synthesized through various reactions involving benzothiazoles, benzamides, and other heterocyclic compounds. These syntheses aim to create compounds with potential anti-inflammatory, analgesic, antimicrobial, and nematocidal activities. The structural characterization of these compounds is typically achieved using techniques such as IR, NMR, and MS, ensuring the identification of desired products (Abu‐Hashem et al., 2020), (Sañudo et al., 2006).

Applications in Biomedical Research

• The synthesized compounds have shown promise in biomedical applications, such as antimicrobial activities and the potential for treating diseases like diabetes mellitus. Their biological activities are evaluated through various assays to determine their efficacy as antimicrobial agents and their potential as antidiabetic agents (Priya et al., 2006), (Nomura et al., 1999).

Chemical and Physical Properties

• Research on benzothiazole derivatives and their corrosion inhibition efficiency for steel in acidic solutions has led to the identification of compounds that offer high stability and inhibition efficiencies. These findings are crucial for applications in materials science, particularly in corrosion prevention (Hu et al., 2016).

Potential for Nematocidal Activity

• Novel oxadiazole derivatives containing thiadiazole amide groups have been synthesized and assessed for their nematocidal activities, showing promising results against Bursaphelenchus xylophilus. Such studies contribute to the development of new nematicides for agricultural applications (Liu et al., 2022).